2,6-dihydroxy-N-{[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl}benzamide

• IUPAC Name: 2,6-dihydroxy-N-[[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C18H22N4O3/c1-21-8-10-22(11-9-21)17-13(4-3-7-19-17)12-20-18(25)16-14(23)5-2-6-15(16)24/h2-7,23-24H,8-12H2,1H3,(H,20,25)
• InChI Key: FZKDAVJBXWOGSL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=CC=N2)CNC(=O)C3=C(C=CC=C3O)O
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

The compound is a complex organic molecule that likely contains a benzamide group (a benzene ring attached to a carboxamide). It also seems to have a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) and a piperazine ring (a six-membered ring with four carbon atoms and two nitrogen atoms). The molecule could potentially be a derivative of other known compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized for use as anti-tubercular agents. These compounds were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Future Directions

While specific future directions for this compound were not found, similar compounds have been suggested for further development due to their anti-tubercular activity.